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Compound of Interest

Compound Name: Fenoprop ethanolamine

Cat. No.: B15345265

In-Depth Technical Guide: Fenoprop
Ethanolamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular characteristics of fenoprop
and ethanolamine, culminating in the properties of the resulting fenoprop ethanolamine salt.
This information is crucial for researchers engaged in the development and analysis of related
chemical compounds.

Core Molecular Data

The fundamental molecular properties of fenoprop, ethanolamine, and their resulting salt are
summarized in the table below for straightforward comparison.

Compound Molecular Formula Molecular Weight ( g/mol )
Fenoprop CoH7CI303 269.5[1]

Ethanolamine C2H7NO 61.08[2][3][4][5]

Fenoprop Ethanolamine C11H14CI3NOa4 330.58

Formation of Fenoprop Ethanolamine Salt
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Fenoprop, a carboxylic acid, reacts with ethanolamine, an amino alcohol, in a classic acid-base
neutralization reaction to form the fenoprop ethanolamine salt. In this reaction, the acidic
proton from the carboxyl group of fenoprop is transferred to the basic amino group of

ethanolamine.

Experimental Protocols

Detailed experimental methodologies for the characterization of these compounds can be
found in standard analytical chemistry literature. Key techniques for determining molecular

weight and formula include:

o Mass Spectrometry: Provides a precise mass-to-charge ratio, which is instrumental in
determining the molecular weight.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to elucidate the molecular

structure and confirm the presence of specific functional groups.

o Elemental Analysis: Determines the percentage composition of elements within the
compound, which is used to empirically derive the molecular formula.

Visualizing the Salt Formation

The following diagram illustrates the reaction pathway for the formation of fenoprop
ethanolamine salt.
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Formation of Fenoprop Ethanolamine Salt

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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